Cas no 1699-39-4 (2-(3-(Benzyloxy)-4-methoxyphenyl)acetonitrile)

• Product Name: 2-(3-(Benzyloxy)-4-methoxyphenyl)acetonitrile
• CAS No: 1699-39-4
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 117971
• PubChem ID: 13131658
• Update Time: 2025-04-18

2-(3-(Benzyloxy)-4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Benzyloxy)-4-methoxyphenyl)acetonitrile
• (3-BENZYLOXY-4-METHOXY-PHENYL)-ACETONITRILE
• 2-(4-methoxy-3-phenylmethoxyphenyl)acetonitrile
• Benzeneacetonitrile,4-methoxy-3-(phenylmethoxy)-
• 3-benzyloxy-4-methoxybenzyl cyanide
• 3-benzyloxy-4-methoxybenzyl nitrile
• 3-benzyloxy-4-methoxyphenylacetonitrile
• BEN190
• MFCD00183304
• 2-(3-(benzyloxy)-4-methoxyphenyl)-acetonitrile
• [3-(benzyloxy)-4-methoxyphenyl]acetonitrile
• 1699-39-4
• SCHEMBL1464842
• DTXSID70520861
• FT-0766300
• (3-Benzyloxy-4-methoxyphenyl)acetonitrile
• A1-08339
• 3-(2,4-Dimethyl-6-oxo-1,6-dihydropyridin-3-yl)-propanoicacid
• 2-(3-(benzyloxy)-4-methoxyphenyl)acetonitril
• RGKGPOJTJAMAOF-UHFFFAOYSA-N
• DB-016394

• MDL： MFCD00183304
• Inchi： 1S/C16H15NO2/c1-18-15-8-7-13(9-10-17)11-16(15)19-12-14-5-3-2-4-6-14/h2-8,11H,9,12H2,1H3
• InChI Key： RGKGPOJTJAMAOF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=CC(CC#N)=C1)OC

Computed Properties

• Exact Mass: 253.11000
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 410.5°C at 760 mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.569
• PSA: 42.25000
• LogP: 3.34028